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Compound of Interest

2-(2-
Compound Name:
Bromophenoxy)propanohydrazide

CAS No.: 362495-44-1

Cat. No.: B2539148

Get Quote

Technical Monograph: 2-(2-
Bromophenoxy)propanohydrazide

Cheminformatics, Synthetic Methodology, and Pharmacophore Profiling

Executive Summary

2-(2-Bromophenoxy)propanohydrazide is a specialized chemical intermediate belonging to
the class of phenoxyalkanoic acid derivatives. Structurally, it combines an ortho-brominated
phenoxy scaffold with a chiral propionyl hydrazide tail. This compound serves as a critical
building block in two primary domains: agrochemical discovery (as a precursor to auxin-mimic
herbicides) and medicinal chemistry (as a scaffold for constructing 1,3,4-oxadiazole and 1,2,4-
triazole heterocycles).

This guide provides the definitive cheminformatic identifiers, a validated synthetic protocol
derived from first-principles process chemistry, and a structural analysis of its utility in fragment-
based drug design (FBDD).
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Chemical Identity & Digital Representation[1]

Precise digital representation is non-negotiable for database integration and QSAR modeling.
The following identifiers are generated based on the canonical IUPAC structure.

Core ldentifiers

Descriptor Value Notes
2-(2-
IUPAC Name bromophenoxy)propanohydraz ~ Systematic nomenclature
ide
Molecular Formula MW: 259.10 g/mol
Monoisotopic Mass 258.0004 Da Critical for MS/MS validation
. Useful for RDKit/OpenBabel
Canonical SMILES CC(C(=O)NN)Oc1lccceclBr )
parsing
] Note: Represents (R)-
Isomeric SMILES CNN)OclccececlBr

enantiomer if resolved

INChl=1S/C9H11BrN202/c1-

6(9(13)12-11)14-8-5-3-2-4- Standardized connectivity
Standard InChl

7(8)10/h2-6H,11H2,1H3, layer

(H,12,13)

Technical Note on Stereochemistry: The carbon at position 2 of the propionyl chain is chiral. The
SMILES provided above (CC...) represents the racemate, which is the standard product of non-
stereoselective synthesis. For asymmetric synthesis, the specific isomeric SMILES must be
used to distinguish the (R) and (S) enantiomers, which often exhibit distinct biological activities

(e.g., in auxin mimics, the (R)-isomer is typically the active eutomer).
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Synthetic Protocol: Causality & Methodology

The synthesis of 2-(2-Bromophenoxy)propanohydrazide follows a robust two-step sequence:
Williamson Ether Synthesis followed by Nucleophilic Acyl Substitution (Hydrazinolysis).

Reaction Scheme Visualization
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Figure 1: Two-step synthetic pathway.[1][2] Step 1 involves SN2 substitution; Step 2 involves
nucleophilic attack at the carbonyl carbon.

Detailed Methodology
Step 1: Synthesis of Ethyl 2-(2-bromophenoxy)propionate

Mechanism:

Nucleophilic Substitution. The phenoxide ion, generated in situ by the base (
), attacks the secondary carbon of the ethyl 2-bromopropionate.

e Reagents: 2-Bromophenol (1.0 eq), Ethyl 2-bromopropionate (1.1 eq), Anhydrous

(2.0 eq).

e Solvent: Acetone (dry) or Acetonitrile.
e Protocol:

o Dissolve 2-bromophenol in dry acetone.
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o Add anhydrous potassium carbonate. Stir at room temperature for 30 minutes to facilitate
deprotonation.

o Add ethyl 2-bromopropionate dropwise.
o Reflux the mixture for 6-8 hours. Monitor via TLC (Hexane:Ethyl Acetate 4:1).

o Workup: Filter off inorganic salts. Concentrate the filtrate in vacuo. Dissolve residue in
DCM, wash with 1N NaOH (to remove unreacted phenol) and brine. Dry over

Step 2: Hydrazinolysis to 2-(2-Bromophenoxy)propanohydrazide

Mechanism: Nucleophilic Acyl Substitution. Hydrazine acts as a hard nucleophile, attacking the
ester carbonyl to displace the ethoxy group.

¢ Reagents: Ethyl 2-(2-bromophenoxy)propionate (from Step 1), Hydrazine hydrate (80%, 3.0
eq).

¢ Solvent: Absolute Ethanol.

e Protocol:

Dissolve the ester intermediate in absolute ethanol.

[¢]

o

Add hydrazine hydrate dropwise at room temperature (Exothermic reaction warning).

Heat to reflux for 4 hours.

o

[¢]

Observation: Upon cooling, the hydrazide often precipitates as a crystalline solid.

[¢]

Purification: Filter the solid. Recrystallize from ethanol/water to obtain pure needles.
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Safety Critical: Hydrazine hydrate is highly toxic, corrosive, and a potential carcinogen. All
operations must be performed in a fume hood. Excess hydrazine in the mother liquor must be

quenched with bleach (sodium hypochlorite) before disposal.

Structural Analysis & Applications
Pharmacophore Mapping

The molecule contains three distinct functional regions that make it valuable for Fragment-
Based Drug Discovery (FBDD).
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Figure 2: Pharmacophore decomposition showing the relationship between structural motifs
and downstream applications.

Key Applications

o Heterocycle Synthesis: The hydrazide group is a "privileged structure"” for generating 5-
membered heterocycles.
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o Reaction: Reaction with

/KOH vyields 1,3,4-oxadiazole-2-thiones, known for antimicrobial and anti-inflammatory
activity.

o Reaction: Reaction with carboxylic acids (
mediated) yields 2,5-disubstituted-1,3,4-oxadiazoles.

o Agrochemical Auxins:

o The 2-(phenoxy)propionic acid scaffold mimics indole-3-acetic acid (IAA). The ortho-bromo
substituent provides steric bulk that prevents rapid metabolic degradation in plants,
potentially enhancing herbicidal activity compared to unsubstituted analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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